Cas no 288269-88-5 (1H-Azepine-1-acetic acid, 3-aminohexahydro-2-oxo-, ethyl ester, (3S)-)

• Product Name: 1H-Azepine-1-acetic acid, 3-aminohexahydro-2-oxo-, ethyl ester, (3S)-
• CAS No: 288269-88-5
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 1437380
• Update Time: 2024-08-15

1H-Azepine-1-acetic acid, 3-aminohexahydro-2-oxo-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-acetic acid, 3-aminohexahydro-2-oxo-, ethyl ester, (3S)-

• Inchi： 1S/C10H18N2O3/c1-2-15-9(13)7-12-6-4-3-5-8(11)10(12)14/h8H,2-7,11H2,1H3/t8-/m0/s1
• InChI Key： XPYJBZGPZYLIOA-QMMMGPOBSA-N
• SMILES： N1(CC(OCC)=O)CCCC[C@H](N)C1=O

Computed Properties

• Exact Mass: 214.13184

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 369.8±37.0 °C(Predicted)
• PSA: 72.63
• pka: 8.51±0.20(Predicted)